![molecular formula C20H24N2O5S B2546239 N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzamide CAS No. 946300-33-0](/img/structure/B2546239.png)
N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzamide involves the Pictet-Spengler reaction, which is a method used to synthesize tetrahydroisoquinoline derivatives. In the first paper, the authors describe the synthesis of 1,2-disubstituted 1,2,3,4-tetrahydrobenz[g]isoquinoline-5,10-diones through an activated Pictet-Spengler reaction. This involves the reaction of imines with acyl chloride and AlCl3, followed by oxidation with silver(II) oxide in nitric acid. The reaction conditions can be adjusted to modify the N-protecting group, which is a crucial step in the synthesis of various substituted tetrahydroisoquinolines .
Molecular Structure Analysis
The molecular structure of tetrahydroisoquinoline derivatives is significant for their interaction with biological targets. In the second paper, the authors compare the binding of 3-fluoromethyl-7-sulfonyl-1,2,3,4-tetrahydroisoquinolines and their isosteric sulfonamides to the active site of phenylethanolamine N-methyltransferase (PNMT). Molecular modeling studies suggest that the sulfonamide group in these compounds can form hydrogen bonds with the enzyme, which is crucial for their inhibitory potency. The crystal structure of human PNMT in complex with a sulfonamide derivative reveals that the sulfonamide oxygens, rather than the -NH- group, are responsible for the interaction with the enzyme .
Chemical Reactions Analysis
The chemical reactivity of tetrahydroisoquinoline derivatives is influenced by their functional groups. The sulfonamide group, for example, is a key functional group that interacts with PNMT. The comparison between sulfonamides and sulfones in the second paper shows that while sulfones are more lipophilic, they are less potent than their corresponding sulfonamides. This suggests that the presence of the sulfonamide -NH- group is important for the inhibitory potency of these compounds, likely due to the formation of a hydrogen bond with the main chain carbonyl oxygen of Asn39 in the active site of PNMT .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the ethylsulfonyl group would increase the compound's lipophilicity, potentially affecting its ability to cross biological barriers such as the blood-brain barrier. The dimethoxybenzamide moiety could also affect the compound's solubility and stability. While the papers provided do not directly discuss the physical and chemical properties of this specific compound, the principles derived from the synthesis and structure-activity relationship studies of similar tetrahydroisoquinoline derivatives can be applied to infer some of its properties .
Scientific Research Applications
Synthesis and Chemical Behavior
Novel Synthesis Approaches : Research has demonstrated innovative synthetic routes for similar compounds, aiming at improving efficiency and scalability. For instance, a practical and scalable synthesis was developed for YM758 monophosphate, a compound with an if current channel inhibitor activity, showcasing a novel approach to synthesizing such complex molecules (Yoshida et al., 2014).
Chemical Transformations and Mechanisms : Studies have explored the chemical behaviors of related compounds under various conditions. For example, the Pummerer-type cyclization technique was used to synthesize derivatives, highlighting the role of boron trifluoride diethyl etherate in enhancing cyclization processes (Saitoh et al., 2001). Another study focused on the cascade halosulfonylation of 1,7-enynes, establishing a method for synthesizing 3,4-dihydroquinolin-2(1H)-ones, demonstrating a sophisticated approach to building molecular complexity (Zhu et al., 2016).
Potential Therapeutic Applications
Cancer Research : Compounds with similar structures have been evaluated for their anticancer properties. For instance, phenylaminosulfanyl-1,4-naphthoquinone derivatives showed potent cytotoxic activity against various cancer cell lines, with certain compounds inducing apoptosis and cell cycle arrest, suggesting their potential as cancer therapeutics (Ravichandiran et al., 2019).
Probe Development for PET Imaging : A study on 18F-ISO-1, a cellular proliferative marker for PET imaging, showed its effectiveness in imaging tumor proliferation, correlating with the Ki-67 and mitotic index in cancer patients. This highlights the potential of similar compounds in diagnostic imaging and assessing tumor proliferation (Dehdashti et al., 2013).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-2,4-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5S/c1-4-28(24,25)22-11-5-6-14-7-8-15(12-18(14)22)21-20(23)17-10-9-16(26-2)13-19(17)27-3/h7-10,12-13H,4-6,11H2,1-3H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYFQBKYSLSTGKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=C(C=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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